Isoquinoline,6-[[1-(2-pyrimidinyl)-4-piperidinyl]oxy]-,hydrochloride

• Molecular Formula: C18H19ClN4O
• Molecular Weight: 342.8 g/mol
• IUPAC Name: 6-(1-pyrimidin-2-ylpiperidin-4-yl)oxyisoquinoline;hydrochloride
• InChI: InChI=1S/C18H18N4O.ClH/c1-7-20-18(21-8-1)22-10-5-16(6-11-22)23-17-3-2-15-13-19-9-4-14(15)12-17;/h1-4,7-9,12-13,16H,5-6,10-11H2;1H
• InChI Key: ODOKOWSDCLOVQV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=CC3=C(C=C2)C=NC=C3)C4=NC=CC=N4.Cl

Description

Isoquinoline,6-[[1-(2-pyrimidinyl)-4-piperidinyl]oxy]-,hydrochloride is a useful research compound. Its molecular formula is C18H19ClN4O and its molecular weight is 342.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

150 mg of 6-(Piperidine-4-yloxy)-isoquinoline hydrochloride (124) are dissolved in 10 mL of dry pyridine. 177 mg of triethylamine and 69 mg of 4-chloropyrimidine are added and the solution is stirred at 65° C. for 6 hours. The reaction mixture is poured on brine and extracted three times with ethyl acetate. The combined organic layers are dried over magnesium sulfate, evaporated to dryness and the crude product is purified by preparative HPLC. The product is converted into the corresponding HCl salt by taking up the product in 20 mL of 1 N hydrochloric acid followed by lyophilization. Yield: 47 mg. Rt=1.05 min (Method #2). Detected mass: 307.1 (M+H+).